88-98-2

Cyclohex-4-ene-1,2-dicarboxylic acid

In Stock

• CAS RN:
• 88-98-2

• Formula:
• C8H10O4

• InChI:
• InChI=1S/C8H10O4/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-2,5-6H,3-4H2,(H,9,10)(H,11,12)

• InChIKey:
• UFDHBDMSHIXOKF-UHFFFAOYSA-N

• Cyclohex-4-ene-1,2-dicarboxylic acid is a useful research compound. Its molecular formula is C8H10O4 and its molecular weight is 170.16 g/mol. The purity is usually 95%.

2-Methylbutylmagnesium bromide, 0.50 M in THF

In Stock

• CAS RN:
• 688-98-2

• Formula:
• C5H11BrMg

• InChI:
• InChI=1S/C5H11.BrH.Mg/c1-4-5(2)3;;/h5H,2,4H2,1,3H3;1H;/q-1;;+2/p-1

• InChIKey:
• BWXRAPAVYLNVEV-UHFFFAOYSA-M

• 2-Methylbutylmagnesium bromide, 0.50 M in THF is a useful research compound. Its molecular formula is C5H11BrMg and its molecular weight is 175.35 g/mol. The purity is usually 95%.

2-Fluorobenzotrichloride

In Stock

• CAS RN:
• 488-98-2

• Formula:
• C7H4Cl3F

• InChI:
• InChI=1S/C7H4Cl3F/c8-7(9,10)5-3-1-2-4-6(5)11/h1-4H

• InChIKey:
• JYLVSNNSOWDQQX-UHFFFAOYSA-N

• 2-Fluorobenzotrichloride is a useful research compound. Its molecular formula is C7H4Cl3F and its molecular weight is 213.5 g/mol. The purity is usually 95%.

Dexetimide

Usually In Stock

• CAS RN:
• 21888-98-2

• Formula:
• C23H26N2O2

• InChI:
• InChI=1S/C23H26N2O2/c26-21-11-14-23(22(27)24-21,19-9-5-2-6-10-19)20-12-15-25(16-13-20)17-18-7-3-1-4-8-18/h1-10,20H,11-17H2,(H,24,26,27)/t23-/m1/s1

• InChIKey:
• LQQIVYSCPWCSSD-QHCPKHFHSA-N

• Dexetimide is a member of piperidines.
  A muscarinic antagonist that has been used to treat neuroleptic-induced parkinsonism. Benzetimide is the (-)-enantimorph of dexetimide.

N-(4-methoxyphenethyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide

In Stock

• CAS RN:
• 851988-98-2

• Formula:
• C19H20N2O4

• InChI:
• InChI=1S/C19H20N2O4/c1-24-15-8-6-14(7-9-15)10-12-20-18(22)11-13-21-16-4-2-3-5-17(16)25-19(21)23/h2-9H,10-13H2,1H3,(H,20,22)

• InChIKey:
• HUUBPNBAKGHLPV-UHFFFAOYSA-N

• N-(4-methoxyphenethyl)-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.

8-ethyl-2-methyl-3-(3-(methylthio)phenyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

In Stock

• CAS RN:
• 893788-98-2

• Formula:
• C20H22N2OS2

• InChI:
• InChI=1S/C20H22N2OS2/c1-4-13-8-9-18-16(10-13)17-12-20(2,23-18)22(19(24)21-17)14-6-5-7-15(11-14)25-3/h5-11,17H,4,12H2,1-3H3,(H,21,24)

• InChIKey:
• SFJLYVCWSCCIAI-UHFFFAOYSA-N

• 8-ethyl-2-methyl-3-(3-(methylthio)phenyl)-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a useful research compound. Its molecular formula is C20H22N2OS2 and its molecular weight is 370.53. The purity is usually 95%.

1-{4-[2-Nitro-4-(trifluoromethyl)phenoxy]phenyl}ethan-1-one

In Stock

• CAS RN:
• 903288-98-2

• Formula:
• C15H10F3NO4

• InChI:
• InChI=1S/C15H10F3NO4/c1-9(20)10-2-5-12(6-3-10)23-14-7-4-11(15(16,17)18)8-13(14)19(21)22/h2-8H,1H3

• InChIKey:
• VBLACFVBSWNRSL-UHFFFAOYSA-N

• 1-{4-[2-Nitro-4-(trifluoromethyl)phenoxy]phenyl}ethan-1-one is a useful research compound. Its molecular formula is C15H10F3NO4 and its molecular weight is 325.243. The purity is usually 95%.

2-Fluoro-3'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898788-98-2

• Formula:
• C19H21FN2O

• InChI:
• InChI=1S/C19H21FN2O/c1-21-9-11-22(12-10-21)14-15-5-4-6-16(13-15)19(23)17-7-2-3-8-18(17)20/h2-8,13H,9-12,14H2,1H3

• InChIKey:
• NBMAFRULOHYQAF-UHFFFAOYSA-N

• 2-Fluoro-3'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C19H21FN2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.

N,N'-Bis(3-maleimidepropionyl)-2-hydroxy-1,3-propanediamine

• CAS RN:
• 115388-98-2

• Formula:
• C17H20N4O7

• InChI:
• InChI=1S/C17H20N4O7/c22-11(9-18-12(23)5-7-20-14(25)1-2-15(20)26)10-19-13(24)6-8-21-16(27)3-4-17(21)28/h1-4,11,22H,5-10H2,(H,18,23)(H,19,24)

• InChIKey:
• IAFNXCHKPVIFPF-UHFFFAOYSA-N

• N,N'-Bis(3-maleimidepropionyl)-2-hydroxy-1,3-propanediamine, also known as N,N'-Bis(3-maleimidepropionyl)-2-hydroxy-1,3-propanediamine, is a useful research compound. Its molecular formula is C17H20N4O7 and its molecular weight is 392.4 g/mol. The purity is usually 95%.

2-(2,3,4-Trifluorophenyl)acetamide

In Stock

• CAS RN:
• 149488-98-2

• Formula:
• C8H6F3NO

• InChI:
• InChI=1S/C8H6F3NO/c9-5-2-1-4(3-6(12)13)7(10)8(5)11/h1-2H,3H2,(H2,12,13)

• InChIKey:
• IHCFTPQWVRBLGZ-UHFFFAOYSA-N

• 2-(2,3,4-Trifluorophenyl)acetamide is a useful research compound. Its molecular formula is C8H6F3NO and its molecular weight is 189.137. The purity is usually 95%.

2-[[1-(4-Fluoro-3-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile

In Stock

• CAS RN:
• 2379988-98-2

• Formula:
• C19H20FN3O3S

• InChI:
• InChI=1S/C19H20FN3O3S/c1-14-9-17(4-5-18(14)20)27(24,25)23-8-2-3-16(12-23)13-26-19-10-15(11-21)6-7-22-19/h4-7,9-10,16H,2-3,8,12-13H2,1H3

• InChIKey:
• SBLSYNTZDZMRDK-UHFFFAOYSA-N

• 2-[[1-(4-Fluoro-3-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C19H20FN3O3S and its molecular weight is 389.45. The purity is usually 95%.

1-methyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-one

• CAS RN:
• 1603188-98-2

• Formula:
• C8H8N2OS

• InChI:
• InChI=1S/C8H8N2OS/c1-10-8(11)5-6(9-10)7-3-2-4-12-7/h2-4H,5H2,1H3

• InChIKey:
• NNAKDSODHRWBQX-UHFFFAOYSA-N

• 1-methyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-5-one is a useful research compound. Its molecular formula is C8H8N2OS and its molecular weight is 180.23 g/mol. The purity is usually 95%.

t-Boc-aminooxy-PEG5-propargyl

In Stock

• CAS RN:
• 2086688-98-2

• Formula:
• C18H33NO8

• InChI:
• InChI=1S/C18H33NO8/c1-5-6-21-7-8-22-9-10-23-11-12-24-13-14-25-15-16-26-19-17(20)27-18(2,3)4/h1H,6-16H2,2-4H3,(H,19,20)

• InChIKey:
• YDTYROCJIYKMDS-UHFFFAOYSA-N

• t-Boc-aminooxy-PEG5-propargyl is a PEG derivative containing a propargyl group and t-Boc-aminooxy group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The protected aminooxy can be deprotected under mild acidic conditions and then can be reacted with an aldehyde or ketone group to form a stable oxime linkage. PEG Linkers may be useful in the development of antibody drug conjugates.